(3-Methyl-2,6-dioxo-7-phenethyl-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl)-acetic acid pentyl ester

• IUPAC Name: pentyl 2-[3-methyl-2,6-dioxo-7-(2-phenylethyl)purin-8-yl]sulfanylacetate
• InChI: InChI=1S/C21H26N4O4S/c1-3-4-8-13-29-16(26)14-30-21-22-18-17(19(27)23-20(28)24(18)2)25(21)12-11-15-9-6-5-7-10-15/h5-7,9-10H,3-4,8,11-14H2,1-2H3,(H,23,27,28)
• InChI Key: DTXZVZNHPCTSJR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC(=O)CSC1=NC2=C(N1CCC3=CC=CC=C3)C(=O)NC(=O)N2C
• Molecular Formula: C21H26N4O4S
• Molecular Weight: 430.5 g/mol

Description

(3-Methyl-2,6-dioxo-7-phenethyl-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl)-acetic acid pentyl ester is a useful research compound. Its molecular formula is C21H26N4O4S and its molecular weight is 430.52. The purity is usually 95%.
BenchChem offers high-quality (3-Methyl-2,6-dioxo-7-phenethyl-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl)-acetic acid pentyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Methyl-2,6-dioxo-7-phenethyl-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl)-acetic acid pentyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Modification of Complex Molecules Research on the synthesis of acid-labile polymers with pendent cyclic ortho esters presents an approach to creating biocompatible polymers through reactions between cyclic ketene acetal and hydroxyl groups. This method allows for the facile tuning of the degree of substitution, demonstrating the potential for designing polymers with specific degradation profiles, which could be relevant for drug delivery applications (Cheng et al., 2012).

Structural Analysis of Carboxylic Acids and Esters A structural study of dicarboxylic acids and esters attached to a naphthalene ring investigates their crystal packing patterns. This research highlights the influence of weak intermolecular interactions on the structural organization, offering insights into the design of molecular structures with desired physical properties (Mondal et al., 2008).

Biosynthesis and Biocatalysis Applications The engineering of Escherichia coli to produce various esters expands the capabilities of whole-cell biocatalysis. By designing pathways for the biosynthesis of small to medium volatile esters, this work opens avenues for the microbial production of compounds with applications in flavors, fragrances, and industrial solvents (Rodriguez et al., 2014).